Cas no 317593-22-9 (5-Quinoxalinemethanol,2,3-dimethyl-)

• Product Name: 5-Quinoxalinemethanol,2,3-dimethyl-
• CAS No: 317593-22-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 301208
• PubChem ID: 22036930
• Update Time: 2025-04-19

5-Quinoxalinemethanol,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinoxalinemethanol,2,3-dimethyl-
• (2,3-DIMETHYLQUINOXALIN-5-YL)METHANOL
• 2,3-dimethyl-5-quinoxalinemethanol
• 5-Quinoxalinemethanol,2,3-dimethyl-(9CI)
• AG-F-05976
• CTK4G7686
• KB-205586
• SureCN5125145
• DTXSID80621893
• SCHEMBL5125145
• 317593-22-9

• Inchi： 1S/C11H12N2O/c1-7-8(2)13-11-9(6-14)4-3-5-10(11)12-7/h3-5,14H,6H2,1-2H3
• InChI Key： IOVLTBHDRNVDIF-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2C1=NC(C)=C(C)N=2

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01
• LogP: 1.73890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines